Cas no 20238-83-9 (3-(4-Hydroxyphenyl)propanal)

3-(4-Hydroxyphenyl)propanal Properties

Names and Identifiers

• 3-(4-Hydroxyphenyl)propanal
• 3-(4-HYDROXY-PHENYL)-PROPIONALDEHYDE
• BENZENEPROPANAL, 4-HYDROXY-
• 4-HYDROXY-BENZENEPROPANAL
• 4-Hydroxydihydrocinnamaldehyde
• BENZENEPROPANAL,4-HYDROXY
• dihydro-p-coumaryl aldehyde
• AB49241
• DTXSID50474676
• CHEBI:80671
• A879766
• 3-(4-hydroxyphenyl)-propanal
• F19751
• AKOS006230732
• 3-(4-hydroxyphenyl)propionaldehyde
• 3-(p-Hydroxyphenyl)propanal
• J-510717
• 3-(p-Hydroxyphenyl)propionaldehyde
• Hydrocinnamaldehyde, p-hydroxy-
• DS-2947
• Q27149713
• SCHEMBL351627
• 4-Hydroxybenzenepropanal
• CS-0001404
• 20238-83-9
• 3-(4-hydroxyphenyl)propanal
• EN300-1827568
• 3-(4-hydroxyphenyl)-1-propanal
• 3-(4-hydroxyphenyl)propanaldehyde
• (4-Hydroxyphenyl)-1-propanone
• DB-347588
• +Expand

• MDL： MFCD09028627
• InChIKey： REEQXZCFSBLNDH-UHFFFAOYSA-N
• Inchi： 1S/C9H10O2/c10-7-1-2-8-3-5-9(11)6-4-8/h3-7,11H,1-2H2
• SMILES： OC1C=CC(=CC=1)CCC=O

Computed Properties

• Exact Mass: 150.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 150.068079557g/mol
• Heavy Atom Count: 11
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 1.52370
• PSA: 37.30000
• Boiling Point: 132-133 ºC (0.7 Torr)
• Melting Point: 47 ºC
• Flash Point: 115.6±13.0 ºC,
• Solubility: Slightly soluble (3.6 g/l) (25 º C),
• Density: 1.116±0.06 g/cm3 (20 ºC 760 Torr),